Cas no 138764-18-8 (1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo-)

• Product Name: 1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo-
• CAS No: 138764-18-8
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• MDL: MFCD20696475
• CID: 1265121
• PubChem ID: 14950598
• Update Time: 2025-10-29

1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo-
• CHEMBL302808
• 1-oxo-2,3-dihydroindene-4-carbothioamide
• W13058
• MFCD20696475
• EN300-7415487
• ZIYOOACGYIHUKV-UHFFFAOYSA-N
• AKOS030628389
• 4-thiocarbamoyl-1-indanone
• AS-67073
• 4-Thiocarbamoyl-2,3-dihydro-1H-inden-1-one
• 1-OXO-2,3-DIHYDRO-1H-INDENE-4-CARBOTHIOAMIDE
• SCHEMBL6812230
• CS-0036731
• 138764-18-8

• MDL： MFCD20696475
• Inchi： 1S/C10H9NOS/c11-10(13)8-3-1-2-7-6(8)4-5-9(7)12/h1-3H,4-5H2,(H2,11,13)
• InChI Key： ZIYOOACGYIHUKV-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC2C(CCC=21)=O)N

Computed Properties

• Exact Mass: 191.04057
• Monoisotopic Mass: 191.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 43.09

Additional information on 1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo-

1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo- (CAS No. 138764-18-8): An Overview

1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo- (CAS No. 138764-18-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and chemical properties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo- consists of a fused ring system with a thioamide functional group and an oxo group. The indene core provides a rigid and planar framework, which can influence the compound's biological activity and pharmacokinetic properties. The thioamide moiety, known for its ability to form hydrogen bonds and interact with biological targets, adds to the compound's versatility and reactivity.

Recent studies have highlighted the potential of 1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo- could be a valuable starting point for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory effects, 1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo- has shown promise in cancer research. A study published in the Cancer Research journal reported that certain derivatives of this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. This makes 1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo- an attractive candidate for further investigation as an anticancer agent.

The synthetic accessibility of 1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo- is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. For example, a recent paper in the Tetrahedron Letters described a novel synthetic method that utilizes readily available starting materials and mild reaction conditions. This approach not only simplifies the synthesis but also enhances the scalability for large-scale production.

Beyond its direct therapeutic applications, 1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo- has also been explored as a building block for more complex molecules. Its unique structural features make it an ideal scaffold for the design and synthesis of multifunctional compounds with enhanced biological activity. Researchers have used this compound as a starting point to develop conjugates with other bioactive molecules, such as peptides and small organic molecules, to create hybrid drugs with improved efficacy and reduced side effects.

The safety profile of 1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo- is another critical aspect that has been extensively studied. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability in animal models. These findings are encouraging for its potential use in human clinical trials. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 1H-Indene-4-carbothioamide, 2,3-dihydro-1-oxo- (CAS No. 138764-18-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its biological activity and mechanisms of action, paving the way for future innovations in drug discovery and development.